Cas no 2023567-30-6 (2-(5-amino-2-fluoropyrimidin-4-yl)oxyethan-1-ol)

• Product Name: 2-(5-amino-2-fluoropyrimidin-4-yl)oxyethan-1-ol
• CAS No: 2023567-30-6
• MF: C₆H₈FN₃O₂
• MW: 173.145024299622
• CID: 6232809
• PubChem ID: 165721029
• Update Time: 2025-11-06

2-(5-amino-2-fluoropyrimidin-4-yl)oxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-2-fluoropyrimidin-4-yl)oxyethan-1-ol
• EN300-1295437
• 2-[(5-amino-2-fluoropyrimidin-4-yl)oxy]ethan-1-ol
• 2023567-30-6

• Inchi： 1S/C6H8FN3O2/c7-6-9-3-4(8)5(10-6)12-2-1-11/h3,11H,1-2,8H2
• InChI Key： JHGKDXQWUDDOBB-UHFFFAOYSA-N
• SMILES： FC1=NC=C(C(=N1)OCCO)N

Computed Properties

• Exact Mass: 173.06005467g/mol
• Monoisotopic Mass: 173.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.3Ų

Additional information on 2-(5-amino-2-fluoropyrimidin-4-yl)oxyethan-1-ol

Comprehensive Overview of 2-(5-amino-2-fluoropyrimidin-4-yl)oxyethan-1-ol (CAS No. 2023567-30-6)

2-(5-amino-2-fluoropyrimidin-4-yl)oxyethan-1-ol (CAS No. 2023567-30-6) is a fluorinated pyrimidine derivative gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, specifically pyrimidine derivatives, which are widely explored for their potential applications in drug discovery and material science. The presence of both amino and fluoro functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyrimidines has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in how 2-(5-amino-2-fluoropyrimidin-4-yl)oxyethan-1-ol can be utilized in kinase inhibitor design, a hot topic in oncology and autoimmune disease research. Its hydroxyethyl side chain further enhances its solubility, making it suitable for aqueous formulations—a critical factor in modern drug development.

The compound’s CAS No. 2023567-30-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, purity standards, and commercial availability, highlighting its practical importance. Additionally, its potential as a building block for nucleoside analogs aligns with current trends in antiviral and anticancer drug research, where modified nucleosides play a pivotal role.

From a technical perspective, 2-(5-amino-2-fluoropyrimidin-4-yl)oxyethan-1-ol exhibits stability under standard laboratory conditions, though precautions are recommended to avoid prolonged exposure to light or moisture. Its spectroscopic data (e.g., NMR, HPLC) is well-documented, aiding in quality control and structural verification. The compound’s molecular weight and logP values suggest favorable pharmacokinetic properties, a key consideration for preclinical studies.

Beyond pharmaceuticals, this compound is also explored in agrochemical research, where fluorinated pyrimidines are investigated for their herbicidal and fungicidal activities. The 5-amino-2-fluoropyrimidine core is particularly noteworthy for its ability to interact with biological targets, a feature leveraged in designing next-generation crop protection agents. This dual applicability in life sciences and agriculture underscores its interdisciplinary significance.

In summary, 2-(5-amino-2-fluoropyrimidin-4-yl)oxyethan-1-ol (CAS No. 2023567-30-6) represents a promising scaffold in modern chemistry. Its structural modularity, bioactivity potential, and compatibility with green chemistry principles make it a subject of ongoing innovation. As research advances, this compound is poised to contribute to breakthroughs in precision medicine and sustainable agriculture, addressing some of today’s most pressing scientific challenges.